Cas no 400074-14-8 (2-(6-Chloropyridin-3-yl)-1-(propan-2-yl)-5-(trifluoromethyl)-1H-1,3-benzodiazole)

• Product Name: 2-(6-Chloropyridin-3-yl)-1-(propan-2-yl)-5-(trifluoromethyl)-1H-1,3-benzodiazole
• CAS No: 400074-14-8
• MF: C₁₆H₁₃ClF₃N₃
• MW: 339.74273276329
• CID: 5693237
• PubChem ID: 1472009
• Update Time: 2025-07-15

2-(6-Chloropyridin-3-yl)-1-(propan-2-yl)-5-(trifluoromethyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-(6-chloropyridin-3-yl)-1-(propan-2-yl)-5-(trifluoromethyl)-1H-1,3-benzodiazole
• 10J-311S
• AKOS005074966
• 400074-14-8
• 2-(6-chloropyridin-3-yl)-1-propan-2-yl-5-(trifluoromethyl)benzimidazole
• 2-(6-chloro-3-pyridinyl)-1-isopropyl-5-(trifluoromethyl)-1H-1,3-benzimidazole
• 2-(6-Chloropyridin-3-yl)-1-(propan-2-yl)-5-(trifluoromethyl)-1H-1,3-benzodiazole

• Inchi： 1S/C16H13ClF3N3/c1-9(2)23-13-5-4-11(16(18,19)20)7-12(13)22-15(23)10-3-6-14(17)21-8-10/h3-9H,1-2H3
• InChI Key： SQCAMOXNFHVIKF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C1=NC2C=C(C(F)(F)F)C=CC=2N1C(C)C

Computed Properties

• Exact Mass: 339.0750096g/mol
• Monoisotopic Mass: 339.0750096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 30.7Ų

Additional information on 2-(6-Chloropyridin-3-yl)-1-(propan-2-yl)-5-(trifluoromethyl)-1H-1,3-benzodiazole

Introduction to 2-(6-Chloropyridin-3-yl)-1-(propan-2-yl)-5-(trifluoromethyl)-1H-1,3-benzodiazole (CAS No. 400074-14-8)

2-(6-Chloropyridin-3-yl)-1-(propan-2-yl)-5-(trifluoromethyl)-1H-1,3-benzodiazole, identified by its CAS number 400074-14-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound belongs to the benzodiazole class, which is well-documented for its pharmacological properties, particularly in the modulation of central nervous system (CNS) activity. The structural features of this molecule, including its chloropyridine and trifluoromethyl substituents, contribute to its unique chemical and biological profile, making it a subject of intense research interest.

The benzodiazole core of 2-(6-Chloropyridin-3-yl)-1-(propan-2-yl)-5-(trifluoromethyl)-1H-1,3-benzodiazole is a well-established scaffold in drug design, known for its ability to interact with the gamma-aminobutyric acid (GABA) receptor complex. This interaction modulates neuronal excitability, which is pivotal in the treatment of various CNS disorders such as anxiety, epilepsy, and insomnia. The presence of a chloropyridine moiety at the 6-position and a trifluoromethyl group at the 5-position introduces additional pharmacophoric elements that can influence metabolic stability, lipophilicity, and receptor binding affinity. These modifications are strategically designed to enhance the compound's efficacy and reduce potential side effects.

In recent years, there has been a surge in research aimed at developing novel benzodiazole derivatives with improved pharmacokinetic profiles and reduced dependence liability. The compound 2-(6-Chloropyridin-3-yl)-1-(propan-2-yl)-5-(trifluoromethyl)-1H-1,3-benzodiazole exemplifies this trend, as it incorporates structural elements that have been shown to enhance binding affinity to GABA receptors while minimizing off-target effects. The propan-2-yl group at the 1-position further contributes to the molecule's solubility and bioavailability, making it a promising candidate for further development.

One of the most compelling aspects of this compound is its potential application in the treatment of neurodegenerative diseases. Emerging research suggests that benzodiazole derivatives can exhibit neuroprotective properties by modulating inflammatory pathways and antioxidant defenses. The chloropyridine and trifluoromethyl substituents are particularly noteworthy, as they have been associated with enhanced binding interactions with specific CNS targets. For instance, studies have shown that trifluoromethyl groups can increase metabolic stability by resisting oxidative degradation, while chloropyridine moieties can enhance binding affinity through halogen bonding interactions.

The synthesis of 2-(6-Chloropyridin-3-yl)-1-(propan-2-yl)-5-(trifluoromethyl)-1H-1,3-benzodiazole involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the chloropyridine group typically involves nucleophilic substitution reactions, while the addition of the trifluoromethyl group often employs metal-catalyzed cross-coupling reactions. These synthetic strategies highlight the compound's complexity and the advanced chemical techniques required for its production.

Evaluation of this compound's pharmacological activity has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to potentiate GABAergic transmission, leading to anxiolytic and sedative effects comparable to those of established benzodiazole drugs but with improved selectivity. Additionally, animal models have shown that this derivative exhibits lower potential for tolerance development and withdrawal symptoms compared to traditional benzodiazoles. These findings are particularly encouraging given the widespread issue of benzodiazole dependence in clinical practice.

The role of computational chemistry in optimizing 2-(6-Chloropyridin-3-yl)-1-(propan-2-yl)-5-(trifluoromethyl)-1H-1,3-benzodiazole cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and identify potential metabolic pathways. These simulations have guided structural modifications aimed at enhancing pharmacological potency while minimizing toxicity. For example, virtual screening has helped identify analogs with improved solubility profiles by optimizing hydrophobic interactions within the active site of target proteins.

From a medicinal chemistry perspective, the integration of machine learning algorithms has further accelerated the development process for this compound. Predictive models based on large datasets of drug-like molecules have enabled researchers to forecast pharmacokinetic properties and identify lead candidates more efficiently. This approach has been instrumental in refining the structure of 2-(6-Chloropyridin-3-yl)-1-(propan-2-yll)-5-(trifluoromethyl)-1H-l,-3-benzodiazole to achieve optimal balance between efficacy and safety.

The future prospects for this derivative are bright, with ongoing studies exploring its potential in treating not only anxiety-related disorders but also cognitive impairments associated with neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease. The unique combination of structural features—namely the chloropyridine, trifluoromethyl, and propan-l'-yI substituents—makes it a versatile scaffold for further derivatization and therapeutic applications.

In conclusion,2-(6-Chloropyridin--yI)--(propan-Z'-yI)--5(trifluorornethyI)--lH-l,l--benzodiazolc (CAS No.--400074--14--8) represents an exciting advancement in pharmaceutical chemistry with significant implications for CNS disorder treatment. Its well-designed molecular architecture promises improved therapeutic outcomes while addressing limitations associated with conventional benzodiazoles. As research continues to uncover new applications for this compound," it is poised to play a crucial role in shaping future pharmacological strategies.